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Compound of Interest

Compound Name: 3-Vinylcyclohexanone

CAS No.: 1740-63-2

Cat. No.: B154707

Get Quote

Before any disposal procedure, a thorough understanding of the chemical's hazard profile is

essential. While a specific Safety Data Sheet (SDS) for 3-Vinylcyclohexanone is not readily

available, we can infer its primary hazards from closely related structures. Analysis of

analogous compounds from suppliers like Sigma-Aldrich reveals a consistent hazard profile.

Table 1: GHS Hazard Classification for 3-Vinylcyclohexanone (Inferred)
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[1]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[1]

Carcinogenicity (Suspected) Category 2
H351: Suspected of causing

cancer

This table is a synthesis of data from SDSs for closely related vinyl and cyclohexanone

compounds.

The combination of flammability, acute toxicity, and severe eye damage potential underscores

the necessity for stringent safety measures during handling and disposal. The vinyl group, in

particular, is highly reactive and can undergo polymerization, sometimes unexpectedly.

Personal Protective Equipment (PPE): Your First
Line of Defense
Given the significant hazards, the following PPE is mandatory when handling 3-
Vinylcyclohexanone waste:

Eye Protection: Chemical safety goggles and a face shield are essential to protect against

splashes, which can cause serious eye damage.[1]

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene. Inspect gloves

for any signs of degradation or perforation before use.[2]
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Body Protection: A flame-retardant lab coat or a chemical-resistant apron should be worn to

protect against skin contact.

Respiratory Protection: All handling of open containers of 3-Vinylcyclohexanone waste

must be conducted in a certified chemical fume hood to avoid inhalation of harmful vapors.[3]

The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of 3-Vinylcyclohexanone is governed by the Resource Conservation and

Recovery Act (RCRA) and must be managed as hazardous waste.[1] The following workflow

provides a systematic approach to ensure compliance and safety.

Step 1: Waste Characterization
Based on its properties, any waste containing 3-Vinylcyclohexanone must be classified as

hazardous. The primary hazardous waste codes that may apply under RCRA are:

D001 (Ignitability): Due to its nature as a flammable liquid.

D002 (Corrosivity): If mixed with corrosive materials.

Toxicity Characteristic: Depending on the specific contaminants, it may also meet toxicity

criteria.

Step 2: Segregation of Waste
Proper segregation is critical to prevent dangerous reactions in the waste container.

Do NOT mix 3-Vinylcyclohexanone waste with:

Strong Oxidizing Agents (e.g., nitric acid, perchlorates): Can create a fire or explosion

hazard.

Strong Bases: May catalyze unintended reactions.

Acids: Can lead to vigorous, exothermic reactions.

Collect 3-Vinylcyclohexanone waste in a dedicated container for halogen-free organic

solvents.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b154707/docs?utm_src=pdf-body#immediate-safety-considerations-understanding-the-hazard-profile
https://www.carlroth.com/medias/SDB-CP27-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3NDd8YXBwbGljYXRpb24vcGRmfGFEaGpMMmc1TXk4NU1UYzJPVE14TkRZM01qazBMMU5FUWw5RFVESTNYMEZWWDBWT0xuQmtaZ3wzZmJkNmZjMTZiYjJmYmNkZGQ2N2FhNTJkNDQxZDhhM2VjNjU2MGU4YzFmMTU1N2U1NmQyMGY4MGJmZmE5YzNm
https://www.benchchem.com/product/b154707/docs?utm_src=pdf-body#immediate-safety-considerations-understanding-the-hazard-profile
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.benchchem.com/product/b154707/docs?utm_src=pdf-body#immediate-safety-considerations-understanding-the-hazard-profile
https://www.benchchem.com/product/b154707/docs?utm_src=pdf-body#immediate-safety-considerations-understanding-the-hazard-profile
https://www.benchchem.com/product/b154707/docs?utm_src=pdf-body#immediate-safety-considerations-understanding-the-hazard-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Container Selection and Labeling
Select a Compatible Container: Use a high-density polyethylene (HDPE) or glass container

that is in good condition, with a secure, leak-proof cap.

Label the Container Clearly: The container must be labeled with:

The words "HAZARDOUS WASTE"

The full chemical name: "3-Vinylcyclohexanone"

A clear indication of the hazards: "Flammable, Toxic, Irritant"

The date accumulation started.

Step 4: Waste Accumulation and Storage
At the Point of Generation: Keep the waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory.

Keep Containers Closed: The container must be kept tightly sealed at all times, except when

adding waste.[1]

Secondary Containment: Store the waste container in a larger, chemically resistant bin to

contain any potential leaks.

Ventilation: Ensure the storage area is well-ventilated.[4]

Step 5: Arranging for Disposal
Contact your EHS Department: Your institution's Environmental Health and Safety (EHS)

department is responsible for the collection and ultimate disposal of hazardous waste.

Documentation: Complete any required waste pickup forms accurately and completely.

Professional Disposal: The EHS department will arrange for a licensed hazardous waste

contractor to transport the waste for proper disposal, which is typically high-temperature

incineration.
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Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is crucial.

Alert Personnel: Immediately notify everyone in the vicinity.

Evacuate: If the spill is large or you are unsure how to handle it, evacuate the area.

Ventilate and Remove Ignition Sources: Ensure the area is well-ventilated and extinguish

any open flames or potential ignition sources.[1]

Contain the Spill: For small spills, use an inert absorbent material like vermiculite or sand to

contain the liquid. Do not use combustible materials like paper towels.

Collect the Waste: Using non-sparking tools, carefully collect the absorbent material and

place it in your designated 3-Vinylcyclohexanone hazardous waste container.[1][5]

Decontaminate the Area: Clean the spill area thoroughly.

Report the Spill: Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 3-Vinylcyclohexanone.
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Caption: Disposal workflow for 3-Vinylcyclohexanone.
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Conclusion: A Culture of Safety
The proper disposal of 3-Vinylcyclohexanone is not merely a procedural task; it is a critical

component of a robust safety culture. By understanding the chemical's hazards, adhering to the

step-by-step disposal protocol, and being prepared for emergencies, you contribute to the

safety of yourself, your colleagues, and the environment. As research and development

professionals, our commitment to scientific integrity extends to the entire lifecycle of the

chemicals we use, from procurement to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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